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Introduction

Loop-mediated isothermal amplification (LAMP) has emerged as a powerful and versatile
technology for nucleic acid detection, particularly in point-of-care (POC) settings.[1][2][3] Its key
advantages of rapidity, high sensitivity and specificity, cost-effectiveness, and operation at a
constant temperature make it an ideal alternative to traditional PCR-based methods, which
require sophisticated thermal cycling equipment.[4][5][6] These attributes make LAMP highly
suitable for the development of diagnostic tools in resource-limited environments and for rapid
on-site testing.[2][3][7] This document provides detailed application notes and protocols for
utilizing LAMP in point-of-care molecular testing.

Principle of LAMP

The LAMP method relies on an auto-cycling, strand displacement DNA synthesis reaction
performed by a DNA polymerase with high strand displacement activity, such as Bst DNA
polymerase.[5][8][9] The reaction typically utilizes a set of four to six primers that recognize six
to eight distinct regions on the target nucleic acid sequence, ensuring high specificity.[1][8][10]
The core set of primers includes a forward inner primer (FIP), a backward inner primer (BIP),
and two outer primers (F3 and B3).[8][10] The inner primers (FIP and BIP) contain two different
sequences corresponding to the sense and antisense strands of the target DNA, which allows
for the formation of stem-loop structures that facilitate exponential amplification.[8][11] The
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addition of two loop primers (Loop-F and Loop-B) can further accelerate the amplification

reaction.[12]

Key Performance Characteristics of LAMP Assays

LAMP assays have been developed and validated for a wide range of pathogens,

demonstrating performance comparable to or even exceeding that of gold-standard methods

like gPCR in certain applications.
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General Workflow for Point-of-Care LAMP

A typical LAMP workflow for point-of-care diagnostics consists of four main steps: sample
collection, sample preparation, LAMP reaction, and result detection.[12]

Pre-Amplification Amplification Post-Amplification

1. Sample Collection
(e.g., saliva, swab, blood)

2. Sample Preparation 3. Isothermal Amplificatio

4. Result Detection
(e.g., heat lysis, simple extraction) | (60-65°C) (e.g., colorimetric, fluorescence)

>
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A typical workflow for a point-of-care LAMP assay.

Sample Preparation

A significant advantage of LAMP is its tolerance to various PCR inhibitors, often allowing for
simplified sample preparation protocols.[4] For many applications, crude sample lysates can be
used directly.

Example Protocol for Rapid Lysis:
¢ Collect the sample (e.g., nasopharyngeal swab, saliva, blood).

e For swabs, immerse the swab tip in a small volume of lysis buffer (e.g., containing a simple
detergent like Triton X-100 and a proteinase K). For liquid samples, mix a small volume with
the lysis buffer.

¢ Incubate the sample at a specific temperature (e.g., 95°C for 5-10 minutes for heat lysis) to
release the nucleic acids.

e The resulting lysate can often be directly added to the LAMP reaction mixture. Some
protocols may include a brief centrifugation step to pellet debris.[16]

LAMP Reaction Setup
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The following is a general protocol for setting up a LAMP reaction. Optimization of primer and
reagent concentrations may be required for specific targets and sample types.

Master Mix Composition (25 pL reaction):

Component Final Concentration
Isothermal Amplification Buffer 1X
Betaine 0.8 M
dNTPs 1.4 mM each
FIP/BIP Primers 1.6 uM each
F3/B3 Primers 0.2 uM each
Loop-F/Loop-B Primers (Optional) 0.4 uM each
Bst DNA Polymerase 8 units
Reverse Transcriptase (for RNA targets) Varies
Template DNA/RNA 1-5 pL of lysate
Nuclease-Free Water To 25 uL
Protocol:

e Prepare a master mix containing all components except the template.

» Aliquot the master mix into individual reaction tubes.

e Add the prepared sample (template) to each reaction tube.

» Mix gently by flicking the tube and briefly centrifuge to collect the contents.

 Incubate the reaction at a constant temperature, typically between 60°C and 65°C, for 15-60
minutes.

Detection of Amplification Products
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Several methods can be used for the detection of LAMP products, many of which are suitable
for point-of-care settings due to their simplicity.

 Visual Detection (Colorimetric): This is one of the most common methods for POC
applications.[17] A pH-sensitive dye (e.g., phenol red) or a metal-binding dye (e.g., SYBR
Green |) is added to the reaction mixture.[1][14] A positive reaction, which generates a large
amount of DNA and protons, results in a distinct color change.[17]

» Turbidity: The accumulation of magnesium pyrophosphate, a byproduct of the amplification
reaction, leads to an increase in turbidity that can be detected by eye or with a simple
turbidimeter.

o Fluorescence: Intercalating dyes such as SYBR Green | can be used for real-time
fluorescence detection with a portable fluorometer.

o Lateral Flow Devices (LFDs): LFDs can be designed to detect labeled LAMP amplicons,
providing a clear, qualitative result similar to a pregnancy test.

LAMP Reaction Mechanism

The LAMP reaction is initiated by the binding of the inner and outer primers to the target DNA.
The Bst DNA polymerase then extends these primers, displacing the downstream strand. The
unique design of the inner primers leads to the formation of a dumbbell-shaped DNA structure,
which serves as the template for subsequent exponential amplification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for LAMP in Point-of-
Care Molecular Testing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b040301#using-lamp-for-point-of-care-molecular-
testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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